Cas no 2229172-15-8 (1,1-dimethyl-4-(2-methylbut-3-yn-2-yl)cyclohexane)

• Product Name: 1,1-dimethyl-4-(2-methylbut-3-yn-2-yl)cyclohexane
• CAS No: 2229172-15-8
• MF: C₁₃H₂₂
• MW: 178.313784122467
• CID: 5875500
• PubChem ID: 165706034
• Update Time: 2025-10-29

1,1-dimethyl-4-(2-methylbut-3-yn-2-yl)cyclohexane Chemical and Physical Properties

Names and Identifiers

• 1,1-dimethyl-4-(2-methylbut-3-yn-2-yl)cyclohexane
• 2229172-15-8
• EN300-1774437

• Inchi： 1S/C13H22/c1-6-13(4,5)11-7-9-12(2,3)10-8-11/h1,11H,7-10H2,2-5H3
• InChI Key： SSYPOCFCLAKAJB-UHFFFAOYSA-N
• SMILES： C1(C)(C)CCC(C(C#C)(C)C)CC1

Computed Properties

• Exact Mass: 178.172150702g/mol
• Monoisotopic Mass: 178.172150702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 0Ų

Additional information on 1,1-dimethyl-4-(2-methylbut-3-yn-2-yl)cyclohexane

Comprehensive Analysis of 1,1-dimethyl-4-(2-methylbut-3-yn-2-yl)cyclohexane (CAS No. 2229172-15-8)

The chemical compound 1,1-dimethyl-4-(2-methylbut-3-yn-2-yl)cyclohexane (CAS No. 2229172-15-8) is a specialized organic molecule with a unique structural framework. This compound belongs to the class of cyclohexane derivatives, which are widely studied in organic chemistry due to their versatile applications in pharmaceuticals, agrochemicals, and material science. The presence of both dimethyl and methylbutynyl groups in its structure makes it a subject of interest for researchers exploring steric effects and alkyne reactivity.

In recent years, the demand for customized cyclohexane derivatives has surged, driven by their potential in drug discovery and flavor/fragrance industries. The compound 1,1-dimethyl-4-(2-methylbut-3-yn-2-yl)cyclohexane is particularly noteworthy for its structural rigidity, which can influence molecular interactions in catalysis and polymer science. Its CAS No. 2229172-15-8 serves as a unique identifier, ensuring precise referencing in academic and industrial databases.

One of the trending topics in organic synthesis is the development of sustainable methodologies for constructing complex molecules. Researchers are increasingly focusing on green chemistry approaches to synthesize compounds like 1,1-dimethyl-4-(2-methylbut-3-yn-2-yl)cyclohexane with minimal environmental impact. This aligns with the global push toward eco-friendly manufacturing and carbon footprint reduction. The compound’s alkyne moiety also makes it a candidate for click chemistry applications, a hot topic in bioconjugation and material functionalization.

From a commercial perspective, 1,1-dimethyl-4-(2-methylbut-3-yn-2-yl)cyclohexane is often sought after by specialty chemical suppliers and research institutions. Its synthesis typically involves multi-step organic reactions, including alkylation and Sonogashira coupling, which are frequently discussed in synthetic chemistry forums. The compound’s high purity and stability under standard conditions make it suitable for long-term storage and experimental reproducibility.

Another area of interest is the compound’s potential role in fragrance formulation. Cyclohexane derivatives are known for their volatile properties and pleasant odors, which are highly valued in the perfume industry. The methylbutynyl group in 1,1-dimethyl-4-(2-methylbut-3-yn-2-yl)cyclohexane could contribute to unique olfactory characteristics, making it a candidate for niche fragrance development.

In the context of computational chemistry, this compound’s molecular dynamics and conformational analysis are subjects of ongoing research. Advanced molecular modeling techniques, such as density functional theory (DFT), are employed to predict its reactivity and intermolecular interactions. These studies are crucial for optimizing its applications in catalysis and nanotechnology.

For researchers and industry professionals, understanding the spectroscopic properties of 1,1-dimethyl-4-(2-methylbut-3-yn-2-yl)cyclohexane is essential. Techniques like NMR spectroscopy and mass spectrometry are routinely used to characterize its structural integrity and purity. These analytical methods are frequently searched topics in chemical databases and academic journals, reflecting their importance in quality control.

In summary, 1,1-dimethyl-4-(2-methylbut-3-yn-2-yl)cyclohexane (CAS No. 2229172-15-8) is a multifaceted compound with significant potential in organic synthesis, material science, and fragrance development. Its unique structure and properties make it a valuable subject for both academic research and industrial applications. As the scientific community continues to explore sustainable chemistry and advanced materials, this compound is likely to remain a topic of interest for years to come.